Cas no 52513-87-8 (2,1,3-BENZOXADIAZOL-4-AMINE, N-ETHYL-N-METHYL-7-NITRO-)

• Product Name: 2,1,3-BENZOXADIAZOL-4-AMINE, N-ETHYL-N-METHYL-7-NITRO-
• CAS No: 52513-87-8
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 3242117
• PubChem ID: 13452098
• Update Time: 2025-06-08

2,1,3-BENZOXADIAZOL-4-AMINE, N-ETHYL-N-METHYL-7-NITRO- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-BENZOXADIAZOL-4-AMINE, N-ETHYL-N-METHYL-7-NITRO-
• N-ethyl-N-methyl-7-nitro-2,1,3-benzoxadiazol-4-amine
• EN300-766939
• SCHEMBL17914175
• 52513-87-8

• Inchi： 1S/C9H10N4O3/c1-3-12(2)6-4-5-7(13(14)15)9-8(6)10-16-11-9/h4-5H,3H2,1-2H3
• InChI Key： IYVDMAWCJVQLAV-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)N(C)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.07529019Da
• Monoisotopic Mass: 222.07529019Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88Ų

Additional information on 2,1,3-BENZOXADIAZOL-4-AMINE, N-ETHYL-N-METHYL-7-NITRO-

2,1,3-BENZOXADIAZOL-4-AMINE, N-ETHYL-N-METHYL-7-NITRO- (CAS No. 52513-87-8): A Comprehensive Overview

2,1,3-Benzoxadiazol-4-amine, N-ethyl-N-methyl-7-nitro- (CAS No. 52513-87-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of benzoxadiazoles, which are known for their diverse applications in drug discovery and development.

The chemical structure of N-ethyl-N-methyl-7-nitrobenzoxadiazol-4-amine features a benzoxadiazole core with specific substituents that contribute to its pharmacological profile. The presence of the nitro group at the 7-position and the N-ethyl-N-methyl substitution at the 4-amino position are key structural elements that influence its reactivity and biological activity. These features make it an interesting candidate for various therapeutic applications.

Recent studies have explored the potential of N-ethyl-N-methyl-7-nitrobenzoxadiazol-4-amine in several areas of medicinal chemistry. One notable application is its use as a lead compound in the development of novel anti-inflammatory agents. Research has shown that this compound exhibits significant anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

In addition to its anti-inflammatory effects, N-ethyl-N-methyl-7-nitrobenzoxadiazol-4-amine has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of N-ethyl-N-methyl-7-nitrobenzoxadiazol-4-amine have also been studied to understand its behavior in biological systems. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. These properties suggest that it can be effectively delivered to target tissues and maintain sufficient concentrations to exert its biological effects.

Furthermore, the safety profile of N-ethyl-N-methyl-7-nitrobenzoxadiazol-4-amine has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, N-ethyl-N-methyl-7-nitrobenzoxadiazol-4-amine (CAS No. 52513-87-8) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Continued research will likely uncover additional uses and optimize its potential for clinical applications.